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Compound of Interest

Compound Name: VinclozolinM2-2204

Cat. No.: B15605992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinclozolin M2 (CAS No. 83792-61-4), a primary and active metabolite of the dicarboximide

fungicide Vinclozolin, is a compound of significant interest in toxicological and endocrine

disruption research.[1][2][3] As an antagonist of the androgen receptor, its proper handling and

storage are paramount to ensure its stability and the integrity of experimental results.[2] These

application notes provide detailed recommendations for the storage and handling of Vinclozolin

M2-2204 powder to maintain its quality and ensure the safety of laboratory personnel.

Physicochemical Properties and Stability
Vinclozolin M2 is supplied as a crystalline solid.[1][4] Understanding its solubility and stability is

crucial for its effective use in research.

Solubility:

Organic Solvents: Soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide (DMF) at concentrations of at least 30 mg/mL.[1][2][4]

Aqueous Buffers: Sparingly soluble in aqueous buffers.[1][4] For aqueous applications, it is

recommended to first dissolve the compound in an organic solvent like ethanol and then
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dilute with the aqueous buffer of choice.[1][4] A 1:1 solution of ethanol and PBS (pH 7.2) can

achieve a solubility of approximately 0.5 mg/mL.[1][2][4]

Stability:

Solid Form: The solid powder is stable for at least four years when stored at -20°C.[1][2]

Aqueous Solutions: Aqueous solutions of Vinclozolin M2 are not recommended for storage

for more than one day.[1][4]

Recommended Storage Conditions
To ensure the long-term stability and integrity of Vinclozolin M2-2204 powder, the following

storage conditions are recommended.
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Parameter Recommended Condition Notes

Temperature -20°C

For long-term storage, this

temperature is critical to

maintain the stability of the

compound for at least four

years.[1][2][4]

Container
Tightly sealed, appropriate for

low-temperature storage.

Polyethylene or polypropylene

containers are suitable. Ensure

containers are clearly labeled

and free from leaks.[5]

Atmosphere
Store under an inert

atmosphere if possible.

When preparing stock

solutions, purging the solvent

with an inert gas is

recommended.[1][4]

Light Exposure Protect from light.

Although specific data on

photosensitivity is limited, it is

good practice to store chemical

compounds in the dark or in

amber vials.

Moisture Keep in a dry place.

The container should be tightly

sealed to prevent moisture

absorption, which could

degrade the compound.

Aqueous Solutions
Use immediately; do not store

for more than one day.

The stability of Vinclozolin M2

in aqueous solutions is limited.

[1][4] Prepare fresh solutions

for each experiment.

Experimental Protocols
Protocol for Long-Term Storage of Vinclozolin M2-2204
Powder
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Receipt of Compound: Upon receiving the Vinclozolin M2-2204 powder, immediately transfer

it to a designated -20°C freezer.

Container Inspection: Ensure the container is securely sealed and properly labeled with the

compound name, CAS number, date of receipt, and any hazard information.

Storage Location: Place the container in a secondary container or a designated rack within

the freezer to prevent misplacement and provide an additional barrier.

Inventory Management: Log the compound in the laboratory's chemical inventory system,

noting the storage location and date.

Dispensing: When accessing the powder, allow the container to equilibrate to room

temperature in a desiccator before opening to prevent condensation of moisture onto the

cold powder. Weigh out the desired amount in a well-ventilated area, preferably in a chemical

fume hood, using appropriate personal protective equipment (PPE).

Resealing and Storage: After dispensing, securely reseal the container, and if possible,

purge with an inert gas (e.g., argon or nitrogen) before returning it to the -20°C freezer.

Protocol for Preparation of a Stock Solution
Safety Precautions: Wear appropriate PPE, including a lab coat, safety glasses, and gloves.

[5] All handling of the solid compound and concentrated solutions should be performed in a

chemical fume hood.[5]

Solvent Selection: Choose a suitable organic solvent in which Vinclozolin M2 is highly

soluble, such as DMSO, DMF, or ethanol.[1][2][4]

Inert Gas Purging: To minimize oxidation, purge the chosen solvent with an inert gas (e.g.,

argon or nitrogen) for 5-10 minutes before use.[1][4]

Dissolution:

Weigh the desired amount of Vinclozolin M2-2204 powder and place it in a sterile, amber

glass vial.

Add the purged solvent to the vial to the desired final concentration (e.g., 10 mg/mL).
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Cap the vial tightly and vortex or sonicate gently until the solid is completely dissolved.

Storage of Stock Solution:

For short-term storage (up to a few days), store the stock solution at -20°C.

For long-term storage, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store these aliquots at -80°C.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and storage temperature.

Visualizing Storage and Handling Parameters
The following diagram illustrates the key factors influencing the stability of Vinclozolin M2-2204

and the recommended procedures for its storage and handling.
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Caption: Key factors and procedures for the optimal storage and handling of Vinclozolin M2-

2204.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

